![molecular formula C6H10O3S B6175021 6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione CAS No. 73813-50-0](/img/new.no-structure.jpg)
6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione
Overview
Description
6-methyl-7-oxa-3lambda6-thiabicyclo[410]heptane-3,3-dione is a bicyclic compound that contains oxygen and sulfur atoms within its structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione typically involves the reaction of specific precursors under controlled conditions. One common method involves the cyclization of a suitable precursor in the presence of a catalyst. The reaction conditions often include specific temperatures, solvents, and reaction times to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure consistent quality and scalability.
Chemical Reactions Analysis
Types of Reactions
6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the compound into different reduced forms.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of derivatives with different functional groups.
Scientific Research Applications
6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione has several scientific research applications, including:
Chemistry: The compound is used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: It is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.
Industry: The compound is used in the development of new materials and as an intermediate in the production of other chemicals.
Mechanism of Action
The mechanism of action of 6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione include other bicyclic compounds containing oxygen and sulfur atoms, such as:
- 7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione
- 6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dioxide
Uniqueness
What sets 6-methyl-7-oxa-3lambda6-thiabicyclo[410]heptane-3,3-dione apart from similar compounds is its specific structural configuration and the presence of the methyl group, which can influence its chemical reactivity and biological activity
Properties
CAS No. |
73813-50-0 |
|---|---|
Molecular Formula |
C6H10O3S |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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